2-[2-(Trifluoromethyl)phenoxy]aniline

• Molecular Formula: C13H10F3NO
• Molecular Weight: 253.22 g/mol
• IUPAC Name: 2-[2-(trifluoromethyl)phenoxy]aniline
• InChI: InChI=1S/C13H10F3NO/c14-13(15,16)9-5-1-3-7-11(9)18-12-8-4-2-6-10(12)17/h1-8H,17H2
• InChI Key: BNZVIXOVZORMCW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)OC2=CC=CC=C2N

Description

2-[2-(Trifluoromethyl)phenoxy]aniline is a fluorinated aromatic amine characterized by a trifluoromethyl (-CF₃) group at the ortho position of a phenoxy ring, which is attached to an aniline moiety. Its molecular formula is C₁₃H₁₀F₃NO, and its CAS number is 57478-19-0 . The ortho-substituted trifluoromethyl group imparts unique electronic and steric properties, including reduced basicity due to the electron-withdrawing nature of the -CF₃ group and the ortho effect . This compound is of significant interest in medicinal chemistry and materials science due to its balance of high bioactivity and low cytotoxicity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Positional Isomers and Substituent Effects

The position of the trifluoromethyl group and phenoxy linkage critically influences physicochemical and biological properties. Key comparisons include:

2-[2-(Trifluoromethyl)phenoxy]aniline vs. 4-(4-Trifluoromethylphenoxy)aniline

• Structural Difference: The latter has -CF₃ and phenoxy groups at para positions on both rings.
• Activity: 2-[2-(Trifluoromethyl)phenoxy]aniline exhibits higher bioactivity (e.g., in calixarene derivatives) due to the ortho effect enhancing electrophilicity and target binding .
• Cytotoxicity : Ortho-substituted derivatives show lower cytotoxicity compared to para/meta isomers, likely due to reduced metabolic activation .

2-[2-(Trifluoromethyl)phenoxy]aniline vs. 3-(Trifluoromethyl)aniline

• Structural Difference: The latter lacks the phenoxy group and has -CF₃ at the meta position on the aniline ring.
• Activity : The meta isomer demonstrates significantly lower activity in pharmacological assays, attributed to weaker electron withdrawal and steric misalignment .

Functional Group Modifications

Comparison with DNTA and ZVS-08

• DNTA (N-(4-(2-(Diethylamino)ethoxy)phenyl)-2-nitro-4-(trifluoromethyl)-aniline): Incorporates a nitro group and diethylaminoethoxy chain, enhancing solubility but introducing higher cytotoxicity .
• ZVS-08: Features a dimethylamino-propanol side chain, improving membrane permeability but complicating synthesis .
• 2-[2-(Trifluoromethyl)phenoxy]aniline: Simpler structure with comparable activity but superior safety profile .

Comparison with 2-(3-Methoxyphenoxy)-5-(trifluoromethyl)aniline

• Structural Difference: Methoxy group at the meta position on the phenoxy ring.
• Solubility: Increased solubility in chloroform and methanol due to the methoxy group’s polarity .
• Activity : Slightly reduced bioactivity compared to the ortho-CF₃ analog, highlighting the importance of substituent position .

Data Tables

Table 1. Key Properties of Selected Trifluoromethylaniline Derivatives

Compound Name	Molecular Formula	CAS Number	Bioactivity (IC₅₀, nM)	Cytotoxicity (CC₅₀, μM)	Key Feature(s)
2-[2-(Trifluoromethyl)phenoxy]aniline	C₁₃H₁₀F₃NO	57478-19-0	15 ± 2	>100	High activity, low toxicity
4-(4-Trifluoromethylphenoxy)aniline	C₁₃H₁₀F₃NO	57478-19-0*	45 ± 5	75 ± 10	Moderate para substitution
3-(Trifluoromethyl)aniline	C₇H₆F₃N	98-16-8	>1000	Not reported	Low activity
DNTA	C₁₈H₂₀F₃N₃O₂	Not provided	28 ± 3	50 ± 8	Nitro group enhances potency

*Note: CAS numbers may vary for positional isomers.